Cas no 2418668-95-6 ((9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate
• CAS No: 2418668-95-6
• MF: C₂₉H₂₈N₂O₂S
• MW: 468.609826087952
• CID: 6503199
• PubChem ID: 165775957
• Update Time: 2025-07-08

(9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418668-95-6
• (9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate
• EN300-26629272

• Inchi： 1S/C29H28N2O2S/c1-3-8-21-17-22(18-28(34)20(21)2)30-13-15-31(16-14-30)29(32)33-19-27-25-11-6-4-9-23(25)24-10-5-7-12-26(24)27/h1,4-7,9-12,17-18,27,34H,8,13-16,19H2,2H3
• InChI Key： BKFDTZVOYWIREE-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(CC#C)C=C(C=1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 468.18714931g/mol
• Monoisotopic Mass: 468.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 33.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate (CAS No: 2418668-95-6)

The compound (9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn-1-yl)-5-sulfanylphenyl]piperazine-1-carboxylate (CAS No: 2418668-95-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a fluorenylmethyl group, a piperazine ring, and a sulfanylphenyl moiety, which contribute to its versatile chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The fluorenylmethyl group, a key structural component, is known for its ability to enhance the stability and electronic properties of molecules. This feature makes it an attractive candidate for use in organic electronics, where stability and conductivity are critical.

The piperazine ring in the molecule adds further complexity to its structure, offering multiple sites for functionalization and interaction with other molecules. Piperazine derivatives are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. The presence of the sulfanylphenyl group introduces additional functionality, such as sulfur-based interactions, which can be advantageous in certain chemical reactions and biological applications.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The combination of the fluorenylmethyl group and the piperazine ring provides a platform for designing molecules with enhanced bioavailability and targeting capabilities. Recent studies have demonstrated that such compounds can be engineered to deliver therapeutic agents to specific tissues or cells with high precision.

In addition to its pharmaceutical applications, this compound has shown potential in the field of materials science. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have explored the possibility of incorporating this compound into OLED structures to improve their efficiency and stability.

The synthesis of (9H-fluoren-9-yl)methyl 4-[4-methyl-3-(prop-2-yn_